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Compound of Interest

Compound Name: AVE 0991 sodium salt

Cat. No.: B15572711 Get Quote

These application notes provide a comprehensive guide for researchers utilizing AVE 0991, a

nonpeptide agonist of the Angiotensin-(1-7) (Ang-(1-7)) receptor Mas, in mouse models of

hypertension. This document outlines recommended dosages, detailed experimental protocols

for hypertension induction and drug administration, and the underlying signaling pathways.

Data Presentation: Recommended Dosages of AVE
0991
The following table summarizes the recommended dosages of AVE 0991 used in various

mouse models. The selection of a specific dosage and administration route will depend on the

experimental design and the specific model of hypertension employed.
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Mouse
Strain

Hypertensio
n Model

Dosage
Administrat
ion Route

Vehicle Reference

C57BL/6 &

Swiss mice

Not specified

(water

diuresis

study)

0.58 nmol/g

body weight

Intraperitonea

l (i.p.)

injection

10⁻² mol/L

KOH
[1][2]

Apolipoprotei

n E knockout

(ApoE⁻/⁻)

mice

Angiotensin

II-induced

abdominal

aortic

aneurysm

0.58 or 1.16

µmol/kg/day

Oral (mixed

with diet)
Not specified [3]

C57BL/6

mice

Dextran

sulfate

sodium

(DSS)-

induced

colitis

1, 20, and 40

mg/kg

Intraperitonea

l (i.p.)

injection

Not specified [4]

Obese

Zucker rats

(for

reference)

Metabolic

syndrome

0.5

mg/kg/day

Subcutaneou

s (s.c.) via

osmotic

minipumps

30% solution

of

cyclodextrin

Aged rats (for

reference)

Postoperative

neurocognitiv

e recovery

0.9 mg/kg Intranasal

10% Dimethyl

sulfoxide

(DMSO) in

corn oil

[5]

Experimental Protocols
Induction of Hypertension in Mice
Several models can be used to induce hypertension in mice. Below are protocols for two

commonly used methods.

a) Angiotensin II (Ang II)-Induced Hypertension
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This model is relevant for studying the renin-angiotensin system's role in hypertension.

Materials:

Angiotensin II (human, synthetic)

Sterile saline (0.9% NaCl) or sterile phosphate-buffered saline (PBS)

Osmotic minipumps (e.g., Alzet)

Anesthesia (e.g., isoflurane, ketamine/xylazine)

Surgical tools for subcutaneous implantation

Procedure:

Dissolve Angiotensin II in sterile saline to the desired concentration. A typical infusion rate

to induce hypertension is 1.44 mg/kg/day.[3]

Fill osmotic minipumps with the Ang II solution according to the manufacturer's

instructions. The pump model should be chosen based on the desired infusion duration.

Anesthetize the mouse using an approved protocol.

Make a small subcutaneous incision on the back of the mouse, between the shoulder

blades.

Create a subcutaneous pocket using blunt dissection.

Insert the filled osmotic minipump into the pocket.

Close the incision with sutures or surgical staples.

Allow the mice to recover on a warming pad. Monitor for signs of pain or distress.

Hypertension typically develops within a few days of pump implantation. Blood pressure

should be monitored regularly.

b) Two-Kidney, One-Clip (2K1C) Goldblatt Model

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.researchgate.net/publication/363654948_Activation_of_the_Mas_receptors_by_AVE0991_and_MrgD_receptor_using_Alamandine_to_limit_the_deleterious_effects_of_Ang_II-induced_hypertension
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This model mimics renovascular hypertension.

Materials:

Silver clips with a defined internal diameter

Anesthesia

Surgical microscope or loupes

Fine surgical instruments

Procedure:

Anesthetize the mouse.

Place the mouse in a lateral position and make a flank incision to expose the left kidney.

Carefully dissect the renal artery from the surrounding tissue.

Place a silver clip of a specific internal diameter (e.g., 0.12 mm) around the renal artery to

induce stenosis.

Suture the muscle and skin layers.

Allow the animal to recover. The contralateral kidney remains untouched.

Hypertension develops over several weeks.

Administration of AVE 0991
a) Intraperitoneal (i.p.) Injection

Vehicle Preparation:

For aqueous solutions, AVE 0991 can be dissolved in a vehicle such as 10⁻² mol/L KOH.

[1]

Procedure:
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Prepare the AVE 0991 solution at the desired concentration.

Gently restrain the mouse.

Inject the solution into the intraperitoneal cavity in the lower abdominal quadrant.

b) Oral Administration (in diet)

Procedure:

Calculate the total amount of AVE 0991 needed for the treatment period based on the

desired daily dosage and the estimated food consumption of the mice.

Thoroughly mix the calculated amount of AVE 0991 with the powdered rodent chow.

Provide the medicated diet to the mice as their sole food source.[3]

c) Subcutaneous (s.c.) Infusion via Osmotic Minipumps

Vehicle Preparation:

AVE 0991 can be dissolved in a 30% solution of cyclodextrin for continuous delivery.

Procedure:

Prepare the AVE 0991 solution in the appropriate vehicle.

Fill the osmotic minipumps with the solution.

Implant the minipumps subcutaneously as described in the Ang II-induced hypertension

protocol.

Signaling Pathways and Experimental Workflow
Signaling Pathway of AVE 0991 in Hypertension
AVE 0991 acts as an agonist for the Mas receptor, a key component of the protective arm of

the renin-angiotensin system. Its binding to the Mas receptor initiates a signaling cascade that

counteracts the hypertensive effects of Angiotensin II. This primarily involves the production of
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nitric oxide (NO), a potent vasodilator. The signaling can also involve interactions with AT1 and

AT2 receptors and the bradykinin system.[6]

Renin-Angiotensin System Cellular Effects
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Caption: Signaling pathway of AVE 0991 in hypertension.

Experimental Workflow for Studying AVE 0991 in Ang II-
Induced Hypertension
The following diagram outlines a typical experimental workflow for evaluating the efficacy of

AVE 0991 in a mouse model of Angiotensin II-induced hypertension.
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Experimental Setup

Procedure

Analysis

Select Mouse Strain
(e.g., C57BL/6)

Randomly Assign to Groups:
1. Vehicle Control
2. Ang II + Vehicle
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(e.g., i.p. injection or in diet)

Monitor Blood Pressure
(e.g., tail-cuff method)
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Histological Analysis
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(e.g., NO levels, inflammatory markers)

Statistical Data Analysis
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Caption: Experimental workflow for AVE 0991 studies.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15572711?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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